Cas no 2228935-97-3 (tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate
• CAS No: 2228935-97-3
• MF: C₁₄H₂₀FN₃O₄
• MW: 313.32470703125
• CID: 5838222
• PubChem ID: 165670813
• Update Time: 2025-05-25

tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate
• 2228935-97-3
• EN300-1871834
• tert-butyl N-[2-amino-3-(2-fluoro-6-nitrophenyl)propyl]carbamate

• Inchi： 1S/C14H20FN3O4/c1-14(2,3)22-13(19)17-8-9(16)7-10-11(15)5-4-6-12(10)18(20)21/h4-6,9H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： VZTHXUVAXNOINL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC(CNC(=O)OC(C)(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 313.14378429g/mol
• Monoisotopic Mass: 313.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate

tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate: An In-depth Overview

CAS No 2228935-97-3, commonly referred to as tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate is characterized by a complex arrangement of functional groups, including an amino group, a nitro group, and a tert-butyl carbamate moiety. These functional groups contribute to its diverse chemical reactivity and biological activity. The presence of the nitro group, in particular, has been linked to anti-inflammatory and antioxidant properties, as demonstrated in recent in vitro studies.

One of the most promising aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have utilized CAS No 2228935-97-3 as an intermediate in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in 2023 explored its role in inhibiting key enzymes involved in tumor progression, showcasing its potential as an anticancer agent.

In addition to its pharmacological applications, tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate has also been investigated for its environmental impact. Studies have indicated that this compound exhibits biodegradability under specific conditions, which is crucial for ensuring its safe use in industrial and medical applications. However, further research is required to fully understand its long-term effects on ecosystems.

The synthesis of CAS No 2228935-97-3 involves a multi-step process that requires precise control over reaction conditions to achieve optimal yields. Recent advancements in catalytic methods have improved the efficiency of this synthesis, making it more accessible for large-scale production. This has facilitated its use in preclinical trials and early-stage drug development.

In conclusion, tert-butyl N-2-amino-3-(2-fluoro-6-nitrophenyl)propylcarbamate, with its unique chemical properties and diverse applications, represents a valuable asset in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing medical science and contributing to the development of innovative therapeutic solutions.